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CAS No.: 1556847-53-0

Cat. No.: B3105902

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the evolving landscape of bioconjugation and targeted therapeutics, the role of linker

molecules is paramount. These entities bridge bioactive molecules to larger carriers, such as

antibodies or nanoparticles, influencing the stability, solubility, and overall efficacy of the

conjugate. Among the diverse array of linkers, polyethylene glycol (PEG) derivatives have

garnered significant attention for their ability to impart favorable pharmacokinetic and

pharmacodynamic properties. This guide provides an in-depth technical overview of a specific,

discrete PEG linker: BocNH-PEG11-OH.

This heterobifunctional linker, featuring a tert-butyloxycarbonyl (Boc)-protected amine at one

terminus and a hydroxyl group at the other, connected by a precise eleven-unit ethylene glycol

chain, is a valuable tool in the synthesis of complex biomolecular architectures, including

Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[1][2] Its
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monodispersity ensures batch-to-batch consistency, a critical factor in therapeutic

development.

This document will delve into the fundamental properties of BocNH-PEG11-OH, its synthesis

and purification, comprehensive characterization methodologies, and detailed protocols for its

application in bioconjugation.

Core Compound Data
A summary of the key physicochemical properties of BocNH-PEG11-OH provides a

foundational reference for its use.

Property Value Source(s)

CAS Number 1556847-53-0 [3][4][5]

Molecular Formula C₂₇H₅₅NO₁₃ [5]

Molecular Weight 601.73 g/mol [6]

Appearance
Colorless to pale yellow oil or

solid
N/A

Solubility
Soluble in common organic

solvents (DMF, DCM, NMP)
N/A

Storage
Store at -20°C, protect from

moisture
[7]

Synthesis and Purification
While the precise, proprietary synthesis protocols for commercially available BocNH-PEG11-
OH are not publicly detailed, a general and robust synthetic strategy for Boc-protected amino-

PEG-alcohols can be outlined based on established organic chemistry principles. The

synthesis typically involves the mono-Boc protection of an amino-PEG-alcohol precursor.

General Synthetic Workflow
The synthesis can be conceptualized as a two-step process: the formation of the precursor,

amino-PEG11-alcohol, followed by the selective protection of the terminal amine.
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Undecaethylene Glycol Tosylation/
Mesylation HO-PEG11-OTs/OMs Azide Substitution

(NaN₃) HO-PEG11-N₃
Reduction

(e.g., H₂/Pd-C)
Amino-PEG11-OH
(H₂N-PEG11-OH)

Boc Protection
((Boc)₂O, base) BocNH-PEG11-OH

BocNH-PEG11-OH

Activate -OH group
(e.g., to -OTs, -OMs, or ester)

Activated BocNH-PEG11-Linker

Couple to E3 Ligase Ligand

BocNH-PEG11-E3 Ligase Ligand

Boc Deprotection (TFA)

H₂N-PEG11-E3 Ligase Ligand

Couple to Target Protein Ligand

Final PROTAC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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